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Compound of Interest

Compound Name: Mordant Orange 29

CAS No.: 6054-86-0

Cat. No.: B1620396

Get Quote

Introduction & Principle
Copper is a critical trace element in biological systems and a common contaminant in industrial

effluents. While AAS and ICP-MS are standard for detection, they are capital-intensive.

Spectrophotometry using azo dyes offers a sensitive, portable alternative.

Mordant Orange 29 (MO29) is a pyrazolone-based azo dye. Its structure contains a phenolic

hydroxyl group, an azo linkage, and a pyrazolone carbonyl/enol group. These functional groups

are positioned to act as a tridentate ligand (O, N, O donor set), forming a stable, colored

chelate with Cu(II) ions.

Reaction Mechanism
The determination is based on the complexation reaction between Cu(II) and MO29 in a

buffered aqueous medium.

Ligand Color: Yellow/Orange
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Complex Color: Red/Purple (Bathochromic shift)

Selectivity: The reaction is pH-dependent, allowing for selective determination in the

presence of interfering ions by controlling acidity or using masking agents.

Materials & Instrumentation
Reagents

Mordant Orange 29 (MO29): (CAS 20352-64-1). Prepare a

M stock solution in 50% ethanol-water.

Copper(II) Stock Solution (1000 ppm): Dissolve 1.000 g of pure copper metal in minimum

HNO₃ and dilute to 1 L with distilled water. Alternatively, use

.

Buffer Solutions: Acetate buffer (pH 3.0–6.0) and Borate buffer (pH 7.0–9.0).

Masking Agents: Sodium Fluoride (NaF), Sodium Citrate, EDTA (for interference studies).

Solvents: Ethanol (analytical grade), Deionized Water (

).

Instrumentation
Double-beam UV-Vis Spectrophotometer: (e.g., Shimadzu UV-1800 or equivalent) with 10

mm matched quartz cuvettes.

pH Meter: Calibrated with standard buffers (pH 4.0, 7.0, 10.0).

Experimental Workflow (Logic Diagram)
The following diagram outlines the critical path for method optimization and routine analysis.
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Start: Sample Preparation

Step 1: Spectral Scan
(Determine λmax)

Step 2: pH Optimization
(Test pH 3.0 - 9.0)

 Fix λmax

Step 3: Reagent Optimization
(Mole Ratio Study)

 Fix pH

Step 4: Calibration Curve
(0.5 - 10 µg/mL)

 Fix Conditions

Step 5: Sample Analysis
(Absorbance Measurement)

Step 6: Validation
(Precision, Accuracy, LOD)

 QC Failure (Repeat)

Final Report
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Caption: Operational workflow for the development and execution of the spectrophotometric

copper assay.

Detailed Protocol
Phase 1: Method Optimization (Required for New
Batches)

Determination of

:

Prepare a blank solution (Buffer + MO29 + Solvent).

Prepare a test solution (Buffer + MO29 + Cu(II) + Solvent).

Scan both from 350 nm to 700 nm.

Result: The analytical wavelength (

) is the peak where the difference between the complex absorbance and the reagent blank
is maximal (typically 500–550 nm for this class of dyes).

Optimization of pH:

Prepare a series of 10 mL flasks containing fixed Cu(II) (

) and excess MO29.

Adjust pH from 3.0 to 9.0 using appropriate buffers.

Measure absorbance at

.

Selection: Choose the pH yielding maximum stable absorbance (Commonly pH 5.0–6.0

for pyrazolone-Cu complexes).

Phase 2: General Procedure for Determination
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Aliquot Transfer: Transfer a known volume of the sample solution (containing 5–50

of Cu) into a 25 mL volumetric flask.

pH Adjustment: Add 5 mL of the optimum buffer (e.g., Acetate buffer pH 5.5).

Reagent Addition: Add 2.0 mL of

M MO29 solution.

Solvent Make-up: If the complex is sparingly soluble in water, add 10 mL of ethanol to

solubilize. Dilute to the mark with deionized water.

Incubation: Allow the mixture to stand for 5–10 minutes at room temperature (

) to ensure complete complexation.

Measurement: Measure absorbance at

against a reagent blank prepared identically but without copper.

Analytical Figures of Merit
The following parameters must be validated to ensure Trustworthiness of the data.

Parameter
Typical Performance
Criteria

Validation Method

Linearity Range Plot Abs vs. Conc.;

Molar Absorptivity (

)

Calculated from Beer’s Law

slope

Stoichiometry (M:L) 1:1 or 1:2
Job’s Method of Continuous

Variation

Detection Limit (LOD)

Precision (RSD) 5 replicates at mid-range conc.
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Interference Study
Selectivity is crucial for real-world samples. The following ions are common interferents:

Interfering:

,

,

,

,

.

Mitigation:

Iron (

): Mask with Sodium Fluoride (NaF) or Triethanolamine.

Nickel/Cobalt: Pre-extraction or pH adjustment (Cu-MO29 kinetics are often faster).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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